Cas no 1448076-32-1 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 1448076-32-1
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 5880903
• PubChem ID: 71803780
• Update Time: 2025-10-30

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2,5-dimethylfuran-3-carboxamide
• 1448076-32-1
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-2,5-DIMETHYLFURAN-3-CARBOXAMIDE
• F6414-2025
• AKOS024555819
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylfuran-3-carboxamide
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C16H19NO3S/c1-10-8-14(11(2)20-10)16(19)17-9-15(18)12-4-6-13(21-3)7-5-12/h4-8,15,18H,9H2,1-3H3,(H,17,19)
• InChI Key： MBSSWKCGXAZMNZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(C1C=C(C)OC=1C)=O)O

Computed Properties

• Exact Mass: 305.10856464g/mol
• Monoisotopic Mass: 305.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2,5-dimethylfuran-3-carboxamide

N-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}-2,5-Dimethylfuran-3-Carboxamide: A Comprehensive Overview

The compound N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2,5-dimethylfuran-3-carboxamide, identified by the CAS number 1448076-32-1, is a complex organic molecule with a unique structure that combines elements of both aromatic and heterocyclic systems. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a furan ring substituted with methyl groups at positions 2 and 5, a carboxamide group at position 3, and a side chain containing a hydroxyl group and a methylsulfanyl-substituted phenyl group.

Recent studies have highlighted the importance of the methylsulfanyl group in modulating the electronic properties of the aromatic ring, which in turn influences the compound's reactivity and stability. The presence of the hydroxyl group introduces additional complexity to the molecule, as it can participate in hydrogen bonding and other non-covalent interactions. This makes the compound a promising candidate for applications in drug design, where such interactions are crucial for bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the methylsulfanyl-substituted phenol derivative. This is followed by coupling reactions to introduce the furan ring and the carboxamide group. The optimization of these steps has been a focus of recent research, with scientists exploring novel catalysts and reaction conditions to improve yield and purity. For instance, a study published in 2023 demonstrated that the use of palladium-catalyzed cross-coupling reactions significantly enhances the efficiency of this synthesis pathway.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis and as an intermediate in the production of more complex molecules. The compound's stability under various conditions has also been extensively studied, with findings indicating that it remains stable under mild acidic or basic conditions but undergoes degradation under strongly oxidative conditions.

The biological activity of this compound has been explored in several recent studies. Research conducted at leading pharmaceutical institutions has shown that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. This suggests potential applications in anti-inflammatory drug development. Additionally, preliminary toxicity studies indicate that the compound has low acute toxicity, which is encouraging for its further exploration as a therapeutic agent.

From an environmental perspective, the biodegradability of this compound has been assessed under simulated environmental conditions. Results indicate that it undergoes slow degradation under aerobic conditions, primarily through hydrolytic cleavage of the amide bond. This information is critical for assessing its environmental impact and ensuring responsible use in industrial applications.

In conclusion, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2,5-dimethylfuran-3-carboxamide represents a versatile molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with its favorable physical and biological properties, positions it as an important building block for future research and development efforts.